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Compound of Interest

Compound Name: Ohchinin Acetate

Cat. No.: B1155075 Get Quote

Essential Safety and Handling Guide for Ohchinin
Acetate
This guide provides critical safety, handling, and disposal information for Ohchinin Acetate,

tailored for researchers and drug development professionals. In the absence of a

comprehensive Safety Data Sheet (SDS), a conservative approach based on the compound's

physical properties and general principles for handling solid, biologically active compounds is

essential.

Chemical and Physical Properties
Ohchinin Acetate is a natural product found in Azadirachta indica.[1] It is a solid compound

intended for laboratory research use only and is not for administration to humans or animals.[2]

Proper storage involves keeping it in a tightly sealed container, protected from light and

moisture.[2] Some suppliers recommend refrigerated storage between 2-8°C.[1]
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Property Value

CAS Number 67023-81-8[1][2][3][4]

Molecular Formula C₃₈H₄₄O₉[1][4]

Molar Mass ~644.77 g/mol [1][4]

Physical Form Solid[2]

Storage
2-8°C, in a tightly sealed container, protected

from light and moisture.[1][2]

Personal Protective Equipment (PPE) and
Engineering Controls
Due to the lack of specific toxicity data, Ohchinin Acetate should be handled as a potentially

hazardous compound. The primary risks when handling the solid form are inhalation of airborne

particles and dermal or eye contact.
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Control Level Equipment Purpose

Engineering Certified Chemical Fume Hood
To contain solid particles and

vapors, preventing inhalation.

PPE: Hand Double Nitrile Gloves

Provides a primary and

secondary barrier against skin

contact. Powder-free gloves

are recommended.[5]

PPE: Eye/Face Safety Goggles & Face Shield

Protects eyes from splashes

and airborne powder. Standard

eyeglasses are insufficient.[5]

PPE: Respiratory
NIOSH-approved N95

Respirator (or higher)

Essential when handling the

powder outside of a

containment hood to prevent

inhalation.

PPE: Body
Fully-buttoned Lab Coat or

Disposable Gown

Protects skin and personal

clothing from contamination.

Operational Plan: Safe Handling Protocol
Adherence to a strict, step-by-step protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Preparation and Workspace Setup
Designated Area: All work with solid Ohchinin Acetate must be performed within a

designated area inside a certified chemical fume hood.[6]

Decontamination: Before starting, ensure the work surface is clean and free of clutter.

Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, solvent,

vortexer, waste containers) and PPE before handling the compound.

Don PPE: Put on all required PPE as specified in the table above. Ensure gloves are

inspected for any defects before use.[7]
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Weighing the Solid Compound
Location: Place an analytical balance inside the fume hood or use a powder containment

hood to weigh the solid.

Static Control: Use an anti-static gun or weigh boat to prevent the fine powder from

scattering due to static electricity.

Technique: Handle the vial and spatula carefully to avoid generating dust. Do not crush or

grind the material outside of a contained system.

Tare and Weigh: Tare the weigh boat, carefully add the desired amount of Ohchinin
Acetate, and securely close the primary container immediately after.

Dissolving the Compound
Solvent Addition: Add the solvent to the vessel containing the weighed solid. Do not add the

solid to the solvent, as this can increase dust formation.

Mixing: Cap the vessel securely before mixing or vortexing to prevent aerosols and splashes.

Verification: Ensure the compound is fully dissolved before removing it from the fume hood

for experimental use.

Post-Handling and Cleanup
Surface Decontamination: After handling is complete, wipe down the balance, spatula, and

work surface inside the fume hood with an appropriate solvent (e.g., 70% ethanol) to remove

any residual powder.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination: outer gloves,

gown, face shield, goggles, respirator, and finally, inner gloves.

Hand Washing: Wash hands thoroughly with soap and water immediately after removing all

PPE.[7]
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1. Preparation
- Don all required PPE

- Prepare fume hood workspace

2. Handling Solid
- Weigh powder inside fume hood

- Use anti-static techniques

3. Handling Solution
- Add solvent to the solid

- Keep vessel capped during mixing

Emergency Event
- Spill or Exposure

4. Waste Disposal
- Segregate solid and liquid waste

- Label containers correctly

5. Decontamination & Doffing
- Clean workspace and equipment

- Doff PPE in correct order

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ohchinin Acetate from preparation to disposal.

Disposal Plan
All waste materials contaminated with Ohchinin Acetate must be treated as hazardous

chemical waste.

Waste Segregation:
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Solid Waste: Collect all contaminated solids (e.g., gloves, weigh boats, paper towels,

disposable gowns) in a dedicated, clearly labeled, leak-proof container or bag.[8][9]

Liquid Waste: Collect unused solutions or solvent rinses in a separate, compatible, and

clearly labeled hazardous waste container.[8] Do not pour any solution containing

Ohchinin Acetate down the drain.

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name, "Ohchinin Acetate Waste".[8]

Collection: Follow your institution's Environmental Health and Safety (EHS) guidelines for the

storage and pickup of hazardous waste.[8] Empty containers that held the solid compound

should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid

waste, before the container can be disposed of as regular trash.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1155075#personal-protective-equipment-for-
handling-ohchinin-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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